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Compound of Interest |

Compound Name: 2,2-Dimethylhex-5-yn-3-ol
CAS No.: 53723-35-6
Cat. No.: B3384254
- 7

Chemical Identity & Strategic Relevance

2,2-Dimethylhex-5-yn-3-ol is a secondary homopropargylic alcohol characterized by a
terminal alkyne and a bulky tert-butyl group adjacent to the hydroxyl center. This steric bulk
makes it a critical intermediate for diastereoselective synthesis, often serving as a precursor for
chiral heterocycles and complex natural products.

Attribute Specification

IUPAC Name 2,2-Dimethylhex-5-yn-3-ol

1-tert-butyl-3-butynyl alcohol; tert-Butyl

Synonyms
homopropargy! alcohol
Molecular Formula CsH140
Molecular Weight 126.20 g/mol
SMILES CC(C)(C)c(o)ceHe
o Contains 1 stereocenter (C3).[1][2][3][4][5]
Chirality

Available as (R), (S), or racemate.

Synthesis Context
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This compound is typically synthesized via a Barbier-type reaction or Grignard addition,
reacting pivalaldehyde (2,2-dimethylpropanal) with a propargyl metal species. The reaction
kinetics are heavily influenced by the steric hindrance of the tert-butyl group.
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Figure 1: Synthesis pathway via organometallic addition. Note the requirement for hydrolysis to
release the alcohol.

Hazard Identification & GHS Classification

While not a highly volatile solvent, the functional groups (alkyne + alcohol) dictate specific
reactivity hazards.

GHS Classification (29 CFR 1910.1200 / EU CLP)

o Flammable Liquids: Category 3 (H226) - Predicted based on flash point estimation (~60-
65°C).

o Skin Corrosion/Irritation: Category 2 (H315)
o Serious Eye Damage/Eye Irritation: Category 2A (H319)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (H335 - Respiratory Irritation)

Critical Hazard: Acetylide Formation
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Warning: The terminal alkyne proton (pKa ~25) is weakly acidic.

e Incompatibility: Contact with Copper (Cu), Silver (Ag), or Mercury (Hg) can form explosive
metal acetylides.

e Protocol: Do not use copper fittings, brass valves, or silver-soldered joints in synthesis
equipment or storage lines.

Physical & Chemical Properties

Data aggregated from experimental values of the racemate and close structural analogs (e.g.,
2,2-dimethyl-5-hexen-3-o0l).[6]

Property Value Source/Note

Physical State Liquid Colorless to pale yellow

Lit.[1][2][4] (Vacuum

Boiling Point 76-77 °C @ 59 mmHg o

distillation)
Boiling Point (Atm) ~166 °C Predicted
Density 0.834 g/cm? Predicted @ 25°C
Flash Point ~61-65 °C Estimated (Closed Cup)
Solubility (Water) Insoluble Hydrophobic t-butyl group

. ) o DCM, THF, Ethyl Acetate,

Solubility (Organic) Miscible

Alcohols
Vapor Pressure ~0.6 mmHg @ 25°C (Predicted)
Refractive Index 1.437 Predicted

Handling, Storage & Engineering Controls

Directive: Treat as a high-value intermediate. Stereochemical integrity (if chiral) and functional
group stability are paramount.

Storage Protocol
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e Atmosphere: Store under Argon or Nitrogen. The terminal alkyne is susceptible to oxidative

coupling (Glaser coupling) in the presence of oxygen and trace metals.

o Temperature: 2—8°C (Refrigerated).

o Container: Amber glass with PTFE-lined cap. Avoid metal containers.

Engineering Controls

e Ventilation: Fume hood required. Maintain face velocity >100 fpm.

o Grounding: All transfer equipment must be grounded to prevent static discharge, especially

given the non-polar hydrocarbon tail.
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Figure 2: Immediate response protocols for laboratory incidents involving 2,2-Dimethylhex-5-

yn-3-ol.

Toxicology & Ecological Information
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Based on Structure-Activity Relationship (SAR) analysis of homopropargylic alcohols.

Toxicological Profile

» Acute Toxicity: Expected to be low (Oral LD50 > 2000 mg/kg estimated).

e Irritation: The combination of lipid solubility (logP ~2.0) and the hydroxyl group suggests
moderate skin and severe eye irritation potential.

e Sensitization: No structural alerts for sensitization.

o Mutagenicity: Terminal alkynes are generally non-mutagenic unless metabolically activated
to specific epoxides (unlikely for this structure).

Ecotoxicity
¢ Aquatic Toxicity: Predicted LC50 (Fish) ~10-100 mg/L.

» Persistence: Not readily biodegradable due to the quaternary carbon (tert-butyl) which
hinders enzymatic oxidation.

e Bioaccumulation: LogPow ~2.2 suggests low potential for bioaccumulation.

Regulatory & Transport Data
Transport (IATA/DOT)

e UN Number: UN 1987 (Alcohols, n.o.s.) or UN 1993 (Flammable Liquid, n.o.s.)

Proper Shipping Name: Alcohols, n.o.s. (2,2-Dimethylhex-5-yn-3-ol)[1]

Hazard Class: 3

Packing Group: I

Label: Flammable Liquid

Regulatory Status[1]

e TSCA (USA): Not listed (R&D Exemption required for commercial use).
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e REACH (EU): Pre-registered or Low Volume Exemption (LVE) likely required.
e Chemical Weapon Convention: Not listed.
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Need Custom Synthesis?
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

C1-SE-3-IEEM B B j#S CASS [18264-75-0]  {LIEM [chemsrc.com]
. Nemorosone | C33H4204 | CID 637105 - PubChem [pubchem.ncbi.nim.nih.gov]
. EMNPD [bddg.hznu.edu.cn]

. Scispace.com [scispace.com]

. rcsb.org [rcsb.org]

°
(o2} ol iy w N -

. Page loading... [wap.guidechem.com]

e 7.2,2-Dimethyl-5-hexyn-3-ol - CAS:53723-35-6 - L RHR BIR-FaH T 35,
ERMAENR AU, KIFEM . KIYES. manalabiRF, EK,
SRR B IR/AF) [manalab.cn]

¢ To cite this document: BenchChem. [Technical Guide & Safety Data Sheet: 2,2-Dimethylhex-
5-yn-3-ol]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F140556
https://www.benchchem.com/product/b3384254?utm_src=pdf-body
https://wap.guidechem.com/dictionary/en/77722-56-6.html
http://www.manalab.cn/product/1738320.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.guidechem.com%2Fcas%2F53723-35-6.html
https://www.benchchem.com/product/b3384254?utm_src=pdf-body
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.bldpharm.com%2Fproducts%2F53723-35-6.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.benchchem.com%2Farticle%2Fpreventing-side-reactions-of-the-propargyl-group-during-synthesis
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://www.benchchem.com/product/b3384254?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/cas/18264-75-0_670012.html
https://pubchem.ncbi.nlm.nih.gov/compound/Nemorosone
https://bddg.hznu.edu.cn/emnpd/naturalproducts/ENC002588/
https://scispace.com/pdf/nonracemic-homopropargylic-alcohols-via-asymmetric-2ypvadbzx1.pdf
https://www.rcsb.org/ligand/CDZ
https://wap.guidechem.com/dictionary/en/77722-56-6.html
http://www.manalab.cn/product/1738320.html
http://www.manalab.cn/product/1738320.html
http://www.manalab.cn/product/1738320.html
https://www.benchchem.com/product/b3384254#chemical-safety-data-sheet-sds-for-2-2-dimethylhex-5-yn-3-ol
https://www.benchchem.com/product/b3384254#chemical-safety-data-sheet-sds-for-2-2-dimethylhex-5-yn-3-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3384254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b3384254#chemical-safety-data-sheet-sds-for-2-2-
dimethylhex-5-yn-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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